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In the landscape of radiation detection, the quest for materials with high light yield, excellent
energy resolution, and favorable operational characteristics is perpetual. Europium-doped
Strontium lodide (Srlz:Eu) has emerged as a highly promising scintillator, challenging the
performance of established materials. This guide provides an objective comparison of Srlz:Eu's
light yield and other key performance metrics against alternative scintillators, supported by
experimental data.

Performance Comparison of Scintillators

The light yield of a scintillator, defined as the number of photons produced per unit of energy
deposited by ionizing radiation, is a critical parameter that directly influences the sensitivity and
energy resolution of a radiation detector. Srlz:Eu consistently demonstrates a remarkably high
light yield, often exceeding that of widely used scintillators such as Sodium lodide (Nal:Tl) and
even Lanthanum Bromide (LaBrs:Ce).
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Typical Energy .
o . . . Primary . —
Scintillator Light Yield Resolution . Density Emission
. Decay Time
Material (photons/IM @ 662 keV (s) (glcm?) Peak (nm)
s
ev) (%) '
1.2 -5.0 (size
80,000 - 2.6 - 4.0[3][4]
Srl2:Eu dependent)[3] 4.6[1] 435[2][3]
120,000[1][2]  [5]
[6]
Nal:Tl 38,000 6.5 0.23 3.67 415
60,000 -
LaBrs:Ce 26-3.0 0.016 5.08 380
75,000
Csl:Tl 54,000 6.5 1.0 451 550
Balz:Eu >30,000 8.1 <1.0 5.1 420

Key Observations:

o Light Yield: Srlz:Eu exhibits a light yield that is approximately 2 to 3 times higher than that of

Nal:Tl and can surpass that of LaBrs:Ce.[1][2] This high photon output contributes to superior

energy resolution.

» Energy Resolution: With an energy resolution as low as 2.6% at 662 keV, Srlz:Eu is highly

competitive with LaBrs:Ce and significantly better than Nal:Tl and Csl:Tl.[4] This allows for

more precise identification of gamma-ray emitting isotopes.

o Decay Time: A notable characteristic of Srlz:Eu is its relatively long decay time compared to

faster scintillators like LaBrs:Ce.[3][6] This can be a limitation in high count rate applications.

« Intrinsic Radioactivity: Unlike LaBr3:Ce, which contains naturally occurring radioactive 138La,

Srl2:Eu has no intrinsic radioactivity, resulting in a lower background signal.[1]

Experimental Protocols

The accurate measurement of scintillator light yield is crucial for material characterization and

detector development. The following protocol outlines a general methodology for determining

the absolute light yield of a scintillator like Srlz:Eu.
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Protocol for Absolute Light Yield Measurement

1. Objective: To determine the number of scintillation photons produced per MeV of energy
deposited by a gamma-ray source.

2. Materials and Equipment:
» Srl2:Eu crystal (or other scintillator to be tested)
e Gamma-ray calibration source (e.g., 13’Cs, which emits gamma rays at 662 keV)

o Photodetector: A Photomultiplier Tube (PMT) or a Silicon Photomultiplier (SiPM) with known
guantum efficiency across the scintillator's emission spectrum.

o Optical coupling grease or pad

e Light-tight housing

» High-voltage power supply for the photodetector
e Preamplifier

e Shaping amplifier

e Multichannel Analyzer (MCA)

e Oscilloscope

¢ Digital data acquisition system

3. Experimental Procedure:

o Crystal Preparation and Coupling:

o Due to the hygroscopic nature of Srlz, handle the crystal in a dry environment (e.g., a
glove box).

o Ensure the crystal surfaces are clean and polished.
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o Apply a thin, uniform layer of optical coupling grease to the face of the scintillator that will
be coupled to the photodetector.

o Firmly press the scintillator onto the photodetector window to ensure good optical contact
and remove any air bubbles.

o Detector Assembly:

o Place the coupled scintillator and photodetector into a light-tight housing. Reflective
material, such as Teflon tape, can be used to wrap the crystal to maximize light collection.

» Single Photoelectron Calibration:

o To determine the gain of the photodetector, a single photoelectron (SPE) spectrum must
be acquired.

o This is typically done by using a very low-intensity light source (e.g., a pulsed LED) to
illuminate the photodetector, such that the probability of more than one photon striking the
photocathode at a time is negligible.

o The resulting charge distribution from the photodetector will show a peak corresponding to
the signal from a single photoelectron. The position of this peak provides the calibration for
the charge produced by a single photon.

o Pulse Height Spectrum Acquisition:

o Position the gamma-ray source (e.g., 13’Cs) at a fixed distance from the detector.

o Apply the recommended operating voltage to the photodetector.

o The output signal from the photodetector is fed through a preamplifier and a shaping
amplifier to produce a voltage pulse whose height is proportional to the total charge
collected.

o The shaped pulses are then sent to an MCA, which records the pulse height spectrum.
This spectrum will show a photopeak corresponding to the full energy deposition of the
gamma rays from the source.
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» Data Analysis and Light Yield Calculation:

o

Determine the channel number of the photopeak centroid in the pulse height spectrum.

o Using the single photoelectron calibration, convert the photopeak channel number to the
number of photoelectrons produced.

o Calculate the absolute light yield using the following formula:

Light Yield (photons/MeV) = (Number of Photoelectrons) / (Energy of Gamma Ray (MeV) *
Quantum Efficiency of Photodetector * Light Collection Efficiency)

o The light collection efficiency can be estimated through optical simulations or by using a
reference scintillator with a well-known light yield.

Visualizations
Scintillation Mechanism in Srlz2:Eu

The following diagram illustrates the simplified physical process of scintillation within a
Europium-doped Strontium lodide crystal.
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Fig. 1: Simplified Scintillation Mechanism in Srlz:Eu

Click to download full resolution via product page

Caption: Simplified Scintillation Mechanism in Srlz:Eu
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Experimental Workflow for Light Yield Measurement

This diagram outlines the key steps in the experimental procedure for measuring the light yield
of a scintillator.
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Fig. 2: Experimental Workflow for Light Yield Measurement
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Caption: Experimental Workflow for Light Yield Measurement

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b13733583?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13733583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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